Cas no 531540-32-6 (N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• CAS No: 531540-32-6
• MF: C₁₆H₁₁ClN₄O₃S₂
• MW: 406.866539239883
• CID: 6103464
• PubChem ID: 3305831
• Update Time: 2025-05-25

N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• N-[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide
• N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• CCG-355615
• N-(5-{[(2-chlorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
• F1838-3064
• AKOS002690547
• 531540-32-6

• Inchi： 1S/C16H11ClN4O3S2/c17-13-4-2-1-3-11(13)9-25-16-20-19-15(26-16)18-14(22)10-5-7-12(8-6-10)21(23)24/h1-8H,9H2,(H,18,19,22)
• InChI Key： HQMDOJHTBIZUGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NN=C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=O)S1

Computed Properties

• Exact Mass: 405.9961103g/mol
• Monoisotopic Mass: 405.9961103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 154Ų

Additional information on N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide

Comprehensive Overview of N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide (CAS No. 531540-32-6)

N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide, with the CAS number 531540-32-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 2-chlorophenyl group and a 4-nitrobenzamide moiety enhances its potential applications in drug discovery and material science.

In recent years, researchers have focused on the sulfanyl-thiadiazole derivatives due to their promising antimicrobial, antifungal, and anti-inflammatory properties. The compound 531540-32-6 is particularly notable for its unique structural features, which make it a candidate for further investigation in targeted therapies. With the growing demand for novel bioactive molecules, this compound aligns with trends in precision medicine and green chemistry, addressing concerns about drug resistance and environmental sustainability.

The synthesis of N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide involves multi-step organic reactions, including the formation of the thiadiazole core and subsequent functionalization. Its nitrobenzamide group contributes to its electron-withdrawing properties, which are critical in modulating its reactivity and binding affinity. These characteristics are often explored in computational chemistry and molecular docking studies, which are hot topics in modern drug design.

From an industrial perspective, CAS 531540-32-6 is also relevant in the development of advanced materials. Its aromatic and heterocyclic components make it a potential building block for organic electronics and photocatalysts. As the scientific community shifts toward sustainable practices, the compound’s role in biodegradable polymers and renewable energy applications is being explored. This aligns with global searches for eco-friendly alternatives in material science.

Safety and handling of 531540-32-6 are essential considerations in laboratory settings. While not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to ensure stability. Researchers frequently search for MSDS (Material Safety Data Sheets) and spectroscopic data (e.g., NMR, IR) for this compound, highlighting the need for accessible technical resources.

In conclusion, N-(5-{(2-chlorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional groups make it a subject of ongoing research, particularly in areas like drug discovery, green synthesis, and nanotechnology. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and biology.